Trichlorofluoromethane
Trichlorofluoromethane
Trichlorofluoromethane appears as a clear light colored liquid. Nearly odorless. Denser than water. Poses low acute health hazard to humans. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.
Trichlorofluoromethane is a one-carbon compound that is methane in which the hydrogens have been replaced by three chlorine and one fluorine atom. It has a role as a refrigerant and an environmental contaminant. It is a halomethane and a chlorofluorocarbon.
Trichlorofluoromethane is a one-carbon compound that is methane in which the hydrogens have been replaced by three chlorine and one fluorine atom. It has a role as a refrigerant and an environmental contaminant. It is a halomethane and a chlorofluorocarbon.
Brand Name:
Vulcanchem
CAS No.:
75-69-4
VCID:
VC0166822
InChI:
InChI=1S/CCl3F/c2-1(3,4)5
SMILES:
C(F)(Cl)(Cl)Cl
Molecular Formula:
CCl3F
CFCl3
CFCl3
Molecular Weight:
137.36 g/mol
Trichlorofluoromethane
CAS No.: 75-69-4
Reference Standards
VCID: VC0166822
Molecular Formula: CCl3F
CFCl3
Molecular Weight: 137.36 g/mol
CAS No. | 75-69-4 |
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Product Name | Trichlorofluoromethane |
Molecular Formula | CCl3F CFCl3 |
Molecular Weight | 137.36 g/mol |
IUPAC Name | trichloro(fluoro)methane |
Standard InChI | InChI=1S/CCl3F/c2-1(3,4)5 |
Standard InChIKey | CYRMSUTZVYGINF-UHFFFAOYSA-N |
Impurities | Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/ |
SMILES | C(F)(Cl)(Cl)Cl |
Canonical SMILES | C(F)(Cl)(Cl)Cl |
Boiling Point | 74.7 °F at 760 mm Hg (NTP, 1992) 23.7 °C 24 °C 75°F |
Colorform | Volatile liquid or gas Liquid at temperatures below 23.7 °C Colorless liquid Colorless to water-white ... liquid or gas (above 75 degrees F) |
Density | 1.49 at 63 °F (NTP, 1992) 1.494 at 17.2 °C/4 °C /Liquid/ Relative density (water = 1): 1.49 1.47 1.47 (Liquid at 75°F) 4.74(relative gas density) |
Melting Point | -168 °F (NTP, 1992) -111.1 °C -110.44 °C -111 °C -168°F |
Physical Description | Trichlorofluoromethane appears as a clear light colored liquid. Nearly odorless. Denser than water. Poses low acute health hazard to humans. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways. COLOURLESS GAS OR HIGHLY VOLATILE LIQUID WITH CHARACTERISTIC ODOUR. Colorless to water-white, nearly odorless liquid or gas (above 75°F). |
Description | Trichlorofluoromethane appears as a clear light colored liquid. Nearly odorless. Denser than water. Poses low acute health hazard to humans. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways. Trichlorofluoromethane is a one-carbon compound that is methane in which the hydrogens have been replaced by three chlorine and one fluorine atom. It has a role as a refrigerant and an environmental contaminant. It is a halomethane and a chlorofluorocarbon. |
Shelf Life | The product is normally stable. |
Solubility | 10 to 50 mg/mL at 64° F (NTP, 1992) 0.01 M Insoluble in water In water, 1,100 mg/L at 25 °C In water, 1300 mg/L at 20 °C Soluble in alcohol, ether, other organic solvents Solubility in water, g/100ml at 20 °C: 0.1 (75°F): 0.1% |
Synonyms | FC-11 fluorotrichloromethane Freon 11 Genetron 11 trichlorofluoromethane trichlorofluoromethane hydrate trichlorofluoromethane, (18)F-labeled trichloromonofluoromethane |
Vapor Density | 5.04 at 77 °F (NTP, 1992) (Relative to Air) 5.04 at 25 °C (Air = 1) Relative vapor density (air = 1): 4.7 4.74 |
Vapor Pressure | 792 mm Hg at 77 °F (NTP, 1992) 802.79 mmHg 803 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 89.0 690 mmHg |
PubChem Compound | 6389 |
Last Modified | Nov 11 2021 |
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